Cas no 28460-55-1 (3,4-Dihydro-3,3-dimethylisoquinoline)

3,4-Dihydro-3,3-dimethylisoquinoline is a heterocyclic organic compound featuring a partially saturated isoquinoline backbone with two methyl substituents at the 3-position. This structure imparts stability and unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid framework is conducive to the development of bioactive molecules, particularly in alkaloid-derived drug discovery. The compound’s dimethyl substitution enhances steric hindrance, influencing selectivity in catalytic and functionalization reactions. It is commonly utilized in the preparation of N-heterocycles and serves as a precursor for ligands or scaffolds in medicinal chemistry. High purity grades ensure consistent performance in research and industrial applications.
3,4-Dihydro-3,3-dimethylisoquinoline structure
28460-55-1 structure
Product Name:3,4-Dihydro-3,3-dimethylisoquinoline
CAS No:28460-55-1
MF:C11H13N
MW:159.227622747421
CID:1434767
PubChem ID:11040982
Update Time:2025-06-08

3,4-Dihydro-3,3-dimethylisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 3,3-dimethyl-3,4-dihydroisoquinoline
    • isoquinoline, 3,4-dihydro-3,3-dimethyl-
    • LogP
    • 3,3-dimethyl-4H-isoquinoline
    • 3,4-dihydro-3,3-dimethylIsoquinoline
    • 3,4-dihydro-3,3-dimethyl-isoquinoline
    • SCHEMBL3936710
    • 28460-55-1
    • 3,4-dihydro-3,3-dimethyl isoquinoline
    • FXQNTOHRTXRWTM-UHFFFAOYSA-N
    • DA-24735
    • DTXSID80452922
    • 3,4-Dihydro-3,3-dimethylisoquinoline
    • Inchi: 1S/C11H13N/c1-11(2)7-9-5-3-4-6-10(9)8-12-11/h3-6,8H,7H2,1-2H3
    • InChI Key: FXQNTOHRTXRWTM-UHFFFAOYSA-N
    • SMILES: N1=CC2C=CC=CC=2CC1(C)C

Computed Properties

  • Exact Mass: 159.10489
  • Monoisotopic Mass: 159.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 12.4Ų

Experimental Properties

  • PSA: 12.36

3,4-Dihydro-3,3-dimethylisoquinoline Pricemore >>

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